4-Nitro-1-naphthol
Overview
Description
4-Nitro-1-naphthol is a pale yellow to reddish yellow or brown solid . It is also known as 4-nitronaphthalen-1-ol . Its molecular formula is C10H7NO3 and its CAS number is 605-62-9 .
Synthesis Analysis
The synthesis of 4-Nitro-1-naphthol involves various chemical reactions . For instance, it can be synthesized via Sand-meyer’s reaction from 4-nitro-1-naphthylamine .Molecular Structure Analysis
The molecular structure of 4-Nitro-1-naphthol is complex and involves various elements . The molecular weight is 189.167 Da .Chemical Reactions Analysis
4-Nitro-1-naphthol participates in various chemical reactions. For example, it has been used in the catalytic reduction of 4-nitrophenol . It also reacts with alcohols in the formation of charge transfer complexes .Physical And Chemical Properties Analysis
4-Nitro-1-naphthol has a density of 1.4±0.1 g/cm3, a boiling point of 398.8±25.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has an enthalpy of vaporization of 67.5±3.0 kJ/mol and a flash point of 179.8±11.6 °C . It also has an index of refraction of 1.714 .Scientific Research Applications
- Results : Only solutions of adducts involving the mentioned compounds showed distinct color changes, indicating charge transfer complex formation. Ultraviolet-visible absorption spectroscopy confirmed their superiority over other nitroaromatics .
- Detection : 2-nitroso-1-naphthol serves as a spectrophotometric detector for transition metals like ruthenium, palladium, and cobalt .
- Stability and Polarity : The aromatic structure’s stability, combined with polarity from substituents, makes them suitable for NLO applications .
Charge Transfer Acceptors in Pharmaceutical Analysis
Hair Dyeing and Spectrophotometric Detection
Anti-Corrosion Materials
Nonlinear Optical (NLO) Devices
Chemical Synthesis
Differentiation of Amines
Mechanism of Action
Target of Action
The primary target of 4-Nitro-1-naphthol is lysine acetyltransferase 8 (KAT8) . KAT8 is a histone acetyltransferase (HAT) that plays a crucial role in the regulation of gene expression. It does so by acetylating lysine residues on histone proteins, which can result in the loosening of the DNA-histone interaction and thereby increase gene transcription .
Mode of Action
4-Nitro-1-naphthol acts as an inhibitor of KAT8 . It binds to the enzyme and prevents it from acetylating histone proteins . This inhibition can disrupt the normal function of KAT8 and alter gene expression patterns .
Biochemical Pathways
The inhibition of KAT8 by 4-Nitro-1-naphthol can affect various biochemical pathways. One key pathway is the regulation of gene expression . By inhibiting KAT8, 4-Nitro-1-naphthol can alter the acetylation pattern of histones, leading to changes in the transcription of certain genes .
Pharmacokinetics
Like many other small organic molecules, its absorption, distribution, metabolism, and excretion (adme) properties are likely to be influenced by factors such as its chemical structure, solubility, and stability .
Result of Action
The inhibition of KAT8 by 4-Nitro-1-naphthol can lead to changes in gene expression. This can have various molecular and cellular effects, depending on the specific genes affected. For instance, if genes involved in cell growth and division are affected, this could potentially influence cell proliferation .
Action Environment
The action of 4-Nitro-1-naphthol can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect the stability and activity of the compound . Additionally, the presence of other molecules, such as proteins or other small molecules, can also influence the action of 4-Nitro-1-naphthol .
Safety and Hazards
Future Directions
4-Nitro-1-naphthol has potential applications in various fields. For instance, it has been used as a novel charge transfer acceptor in the pharmaceutical analysis of some quinolones and cephalosporins . It also has potential applications in the development of efficient multifunctional material systems .
properties
IUPAC Name |
4-nitronaphthalen-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUIRNGLMBHIITH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00209238 |
Source
|
| Record name | 4-Nitro-1-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00209238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-1-naphthol | |
CAS RN |
605-62-9 |
Source
|
| Record name | 4-Nitro-1-naphthol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=605-62-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Nitro-1-naphthol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000605629 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 605-62-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400336 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Nitro-1-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00209238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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